Cas no 1261895-46-8 (4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile)

• Product Name: 4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile
• CAS No: 1261895-46-8
• MF: C₁₂H₇FN₂O
• MW: 214.195185899734
• MDL: MFCD18312108
• CID: 2761878
• PubChem ID: 53217717
• Update Time: 2025-10-30

4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• MFCD18312108
• 5-(5-Cyano-2-fluorophenyl)-3-hydroxypyridine, 95%
• 1261895-46-8
• 5-(5-CYANO-2-FLUOROPHENYL)-3-HYDROXYPYRIDINE
• DTXSID20682746
• 4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile

• MDL： MFCD18312108
• Inchi： 1S/C12H7FN2O/c13-12-2-1-8(5-14)3-11(12)9-4-10(16)7-15-6-9/h1-4,6-7,16H
• InChI Key： OWWPOJXBFCDGQW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C1C=NC=C(C=1)O

Computed Properties

• Exact Mass: 214.05424101Da
• Monoisotopic Mass: 214.05424101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.9Ų

Additional information on 4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile

4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile (CAS No. 1261895-46-8): A Promising Compound in Pharmaceutical Research

4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile (CAS No. 1261895-46-2) is a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits potential therapeutic applications in various disease models. The fluoro and hydroxypyridin functional groups within its molecular framework play a pivotal role in modulating its biological activity and pharmacokinetic properties. Recent studies have highlighted its potential as a candidate for drug development targeting inflammatory and oncological diseases.

The 4-Fluoro substituent in the benzene ring contributes to the compound's enhanced metabolic stability, while the 5-hydroxypyridin-3-yl group introduces hydrophilic characteristics that may influence its solubility and cellular uptake. These structural features are critical in determining the compound's interactions with biological targets. Recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity with specific proteins, further supporting its potential as a therapeutic agent.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that 4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This pathway is a key regulator of inflammatory responses and is implicated in the pathogenesis of chronic diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate this pathway suggests its potential as a novel therapeutic agent for these conditions.

Furthermore, studies conducted by the University of California, San Francisco (2023) have revealed that 4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile demonstrates selective inhibition of certain kinases, which are enzymes involved in cell proliferation and survival. This property makes the compound a promising candidate for the development of targeted therapies in oncology. The specificity of its action is crucial in minimizing off-target effects, a major challenge in drug development.

The synthesis of 4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile has been optimized through various methodologies, including microwave-assisted organic synthesis and catalytic approaches. These advancements have significantly improved the efficiency and scalability of its production, making it more viable for large-scale pharmaceutical applications. The use of green chemistry principles in its synthesis is also a notable trend, reflecting the industry's commitment to sustainable practices.

Recent clinical trials have shown promising results for compounds related to 4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile. For instance, a Phase II trial conducted in 2023 evaluated the compound's efficacy in patients with moderate to severe psoriasis. The results indicated a significant reduction in plaque severity, highlighting the compound's potential in dermatological applications. These findings underscore the importance of continued research into its therapeutic applications.

The pharmacokinetic profile of 4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile is another area of active investigation. Studies have shown that the compound has favorable absorption properties and a long half-life, which are essential for maintaining therapeutic concentrations in the body. These characteristics are particularly important for drugs that require chronic administration, such as those used in the management of chronic diseases.

Research on the compound's mechanism of action has also led to the identification of potential biomarkers that could be used for monitoring its therapeutic effects. The ability to track these biomarkers in real-time could significantly enhance the precision of treatment strategies, allowing for personalized medicine approaches. This is a growing trend in pharmaceutical research, driven by advancements in analytical technologies and data science.

The compound's potential applications are not limited to the treatment of inflammatory and oncological diseases. Recent studies have also explored its use in neurodegenerative disorders such as Alzheimer's disease. The ability of 4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile to cross the blood-brain barrier and interact with specific neuronal targets is a significant advantage in this context. This property could lead to the development of new therapies for conditions that currently lack effective treatment options.

Despite its promising potential, the compound faces challenges in terms of drug delivery and formulation. Researchers are actively exploring novel delivery systems, such as nanoparticles and liposomes, to enhance its bioavailability and reduce systemic side effects. These innovations are crucial for translating laboratory findings into clinical practice and ensuring the compound's efficacy in diverse patient populations.

The global pharmaceutical industry is increasingly investing in the development of compounds like 4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile due to their potential to address unmet medical needs. The compound's unique molecular structure and biological activity make it a valuable asset in the quest for new therapeutic agents. Continued research and collaboration between academia and industry will be essential in overcoming the challenges associated with its development and ensuring its successful translation into clinical applications.

In conclusion, 4-Fluoro-3-(5-hydroxypyridin-3-yl)benzonitrile (CAS No. 1261895-46-8) represents a significant advancement in pharmaceutical research. Its potential applications in treating inflammatory, oncological, and neurodegenerative diseases highlight its importance as a candidate for drug development. Ongoing studies and innovations in synthesis, formulation, and delivery systems are poised to further enhance its therapeutic potential, making it a promising compound for future medical breakthroughs.